Cas no 2253891-70-0 (Tecaginlimab)

• Product Name: Tecaginlimab
• CAS No: 2253891-70-0
• CID: 5517636
• Update Time: 2025-07-09

Tecaginlimab Chemical and Physical Properties

Names and Identifiers

• Tecaginlimab

Additional information on Tecaginlimab

Recent Advances in Tecaginlimab (2253891-70-0) Research: A Comprehensive Review

Tecaginlimab (CAS: 2253891-70-0) is a novel monoclonal antibody that has garnered significant attention in the field of immuno-oncology. Recent studies have focused on its mechanism of action, pharmacokinetics, and therapeutic potential in various cancer types. This research brief synthesizes the latest findings from peer-reviewed journals, clinical trial reports, and industry updates to provide a comprehensive overview of Tecaginlimab's current status and future prospects.

The primary mechanism of Tecaginlimab involves targeting specific immune checkpoints, thereby enhancing the body's anti-tumor immune response. Preclinical studies have demonstrated its high affinity for PD-1/PD-L1 interactions, leading to promising results in tumor regression and survival rates in animal models. Phase I clinical trials have further confirmed its safety profile and preliminary efficacy in patients with advanced solid tumors, particularly non-small cell lung cancer (NSCLC) and melanoma.

Recent pharmacokinetic analyses reveal that Tecaginlimab exhibits a favorable half-life and biodistribution profile, supporting its potential for bi-weekly or monthly dosing regimens. Comparative studies with existing PD-1 inhibitors suggest that Tecaginlimab may offer advantages in terms of reduced immune-related adverse events (irAEs) and improved patient compliance. These findings position Tecaginlimab as a strong candidate for combination therapies with other immunomodulators or targeted agents.

Ongoing Phase II trials are investigating Tecaginlimab's efficacy in combination with chemotherapy and radiation therapy, with early data showing synergistic effects in tumor microenvironment modulation. Biomarker studies accompanying these trials aim to identify predictive markers for patient stratification, which could significantly enhance treatment precision. The drug's unique structural modifications, including its Fc region engineering, appear to contribute to its enhanced effector functions and reduced cytokine release syndrome (CRS) risk.

From a manufacturing perspective, recent process optimization efforts have improved Tecaginlimab's yield and purity in bioreactor production. Analytical characterization using advanced techniques like mass spectrometry and cryo-EM has provided detailed insights into its higher-order structure and stability profile. These developments support the scalability of Tecaginlimab production as it progresses through later-stage clinical trials.

Looking ahead, the research community anticipates that Tecaginlimab could address several unmet needs in cancer immunotherapy, particularly in tumors with low mutational burden that typically respond poorly to checkpoint inhibitors. Future research directions include exploring its potential in neoadjuvant settings, investigating its cross-reactivity with other immune checkpoints, and developing companion diagnostics to optimize its clinical use. The accumulating evidence suggests that Tecaginlimab represents a significant advancement in the PD-1/PD-L1 inhibitor class, with the potential to improve outcomes for diverse cancer patient populations.